Cas no 910123-09-0 (Methyl 3,5-difluoro-2-nitrobenzoate)

Methyl 3,5-difluoro-2-nitrobenzoate is a fluorinated aromatic ester with a nitro functional group, commonly used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the presence of both electron-withdrawing fluorine and nitro groups, facilitating nucleophilic substitution and further derivatization. The methyl ester moiety enhances solubility in organic solvents, improving handling in synthetic applications. The compound's structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. Its stability under standard storage conditions ensures reliable performance in laboratory settings. This reagent is particularly useful in the synthesis of fluorinated heterocycles and agrochemicals.

Methyl 3,5-difluoro-2-nitrobenzoate structure

910123-09-0 structure

Product Name:Methyl 3,5-difluoro-2-nitrobenzoate

CAS No:910123-09-0

MF:C₈H₅F₂NO₄

MW:217.126409292221

MDL:MFCD14698035

CID:1958180

PubChem ID:46311132

Update Time:2025-08-05

Methyl 3,5-difluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3,5-difluoro-2-nitrobenzoate
- 3,5-Difluoro-2-nitrobenzoic acid methyl ester
- METHYL3,5-DIFLUORO-2-NITROBENZOATE
- 910123-09-0
- SY258309
- Methyl 3,5-difluoro-2-nitro-benzoate
- CL8930
- DTXSID80673211
- CS-0150897
- 3,5-difluoro-2-nitro-benzoic acid methyl ester
- MFCD14698035
- AKOS027339572
- SCHEMBL1202856
- AS-46142
- RDNFXAWOOHTXBF-UHFFFAOYSA-N
- MDL： MFCD14698035
- Inchi： 1S/C8H5F2NO4/c1-15-8(12)5-2-4(9)3-6(10)7(5)11(13)14/h2-3H,1H3
- InChI Key： RDNFXAWOOHTXBF-UHFFFAOYSA-N
- SMILES： O=C(C1C([N+](=O)[O-])=C(F)C=C(F)C=1)OC

Computed Properties

Exact Mass: 217.01866396g/mol
Monoisotopic Mass: 217.01866396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 72.1Å²

Methyl 3,5-difluoro-2-nitrobenzoate Pricemore >>

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